3-O-Methyl Estrone-d5 Hydrazone
Description
3-O-Methyl Estrone-d5 Hydrazone is a deuterated derivative of estrone, a natural estrogen steroid. Its molecular formula is C₁₉H₂₁D₅N₂O, with a molecular weight of 303.45 g/mol (). The compound features a hydrazone moiety (–NH–N=C–) at the C17 position, a methyl group at the C3 hydroxyl, and five deuterium atoms replacing hydrogen atoms. This structural modification enhances metabolic stability and reduces hydrogen-related degradation, making it valuable as a reference standard in biochemical and pharmacokinetic studies ().
Properties
Molecular Formula |
C₁₉H₂₁D₅N₂O |
|---|---|
Molecular Weight |
303.45 |
Synonyms |
3-Methoxy-estra-1,3,5(10)-trien-17-one-d5 Hydrazone; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Modifications
The compound’s structural uniqueness lies in its deuterated methyl group and hydrazone functionalization. Below is a comparison with structurally related hydrazones and estrone derivatives:
Key Observations :
- Deuterium Substitution: The presence of deuterium in 3-O-Methyl Estrone-d5 Hydrazone likely enhances metabolic stability compared to non-deuterated analogs, a feature critical for tracer studies ().
- Hydrazone Moieties : Like other hydrazones, the –NH–N=C– group enables hydrogen bonding with biological targets, enhancing bioavailability and enzyme inhibition ().
Bioactivity and Pharmacological Properties
Antimicrobial Activity:
- 3-O-Methyl Estrone-d5 Hydrazone : While direct antimicrobial data are unavailable, structurally similar hydrazones (e.g., acylhydrazones in ) exhibit MIC values as low as 15.6 µg/mL against S. aureus and E. coli.
- Naringin-derived Hydrazone (2a) : Shows MIC of 62.5 µg/mL against bacterial strains, attributed to its hydrazone and glycoside groups ().
Antioxidant Activity:
- p-Substituted Salicylaldehyde Hydrazones : Exhibit metal chelation and radical stabilization, comparable to BHA/BHT ().
Anticancer Activity:
- Cis-(4-chlorostyryl) Hydrazone : Demonstrates potent cytotoxicity against MCF-7 breast cancer cells (IC₅₀ ~1.2 µM), surpassing reference drug Staurosporin ().
Metabolic Stability and Substituent Effects
- Hydrazone Stability: The azomethine (–N=C–) group in 3-O-Methyl Estrone-d5 Hydrazone enhances resistance to hydrolysis, prolonging its half-life compared to non-hydrazone estrone analogs ().
- Deuterium vs. Hydrogen : Deuteration at key positions reduces CYP450-mediated metabolism, a strategy used in drugs like deutetrabenazine ().
- Hydrophobic Substituents : The C3 methyl group in 3-O-Methyl Estrone-d5 Hydrazone likely improves membrane permeability compared to hydroxylated analogs, aligning with ’s finding that hydrophilic groups (e.g., –OH) reduce bioactivity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
